![molecular formula C8H5BrN2O3 B1488263 6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione CAS No. 1565049-17-3](/img/structure/B1488263.png)
6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
Overview
Description
6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione, commonly referred to as 5-bromopyrimidine-2,4(1H,3H)-dione, is a heterocyclic compound with a molecular formula of C5H3BrN2O2. It is a colorless solid that is insoluble in water and has a melting point of 148-150°C. 5-bromopyrimidine-2,4(1H,3H)-dione is an important intermediate in the synthesis of several biologically active compounds, such as antifungal agents, antiviral agents, and immunosuppressants.
Scientific Research Applications
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material in chromatography or mass spectrometry to help identify and quantify other compounds in complex mixtures.
Each of these applications leverages the unique chemical structure of “6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione” to explore new scientific frontiers. The compound’s versatility makes it a valuable asset in various fields of research. While the search results provided some information on related compounds , the specific applications for this compound would require further investigation and experimentation to fully understand its potential.
Mechanism of Action
Target of action
The primary target of 6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione is dye-sensitized solar cells (DSSCs). It acts as a sensitizer and co-sensitizer for these cells .
Mode of action
The compound interacts with its targets by anchoring to the surface of the DSSCs. This interaction enhances the light-harvesting capacity of the cells .
Biochemical pathways
It is known that the compound plays a role in the sensitization and co-sensitization process of dsscs .
Pharmacokinetics
Its impact on the bioavailability of the compound in the context of dsscs is evident in its role as a sensitizer and co-sensitizer .
Result of action
The action of 6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione results in enhanced performance of DSSCs. Specifically, it leads to higher photocurrent and photovoltage than the standard N-719 dye, generating a power conversion efficiency (PCE) of 9.97% .
properties
IUPAC Name |
6-(5-bromofuran-2-yl)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O3/c9-6-2-1-5(14-6)4-3-7(12)11-8(13)10-4/h1-3H,(H2,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJKWAUQRFXUWPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)Br)C2=CC(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(5-bromofuran-2-yl)pyrimidine-2,4(1H,3H)-dione |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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